Cas no 2320503-85-1 (2-(1H-indol-3-yl)-N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylacetamide)

• Product Name: 2-(1H-indol-3-yl)-N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylacetamide
• CAS No: 2320503-85-1
• MF: C₁₆H₁₆N₄O₂
• MW: 296.323843002319
• CID: 5340263
• Update Time: 2025-10-31

2-(1H-indol-3-yl)-N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-yl)-N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)acetamide
• 2-(1H-indol-3-yl)-N-[2-(2-oxopyrimidin-1-yl)ethyl]acetamide
• 2-(1H-indol-3-yl)-N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylacetamide

• Inchi： 1S/C16H16N4O2/c21-15(17-7-9-20-8-3-6-18-16(20)22)10-12-11-19-14-5-2-1-4-13(12)14/h1-6,8,11,19H,7,9-10H2,(H,17,21)
• InChI Key： WYRMGKQYCQPTDT-UHFFFAOYSA-N
• SMILES： O=C(CC1=CNC2C=CC=CC1=2)NCCN1C(N=CC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 489
• XLogP3: 0.5
• Topological Polar Surface Area: 77.6

Additional information on 2-(1H-indol-3-yl)-N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylacetamide

Recent Advances in the Study of 2-(1H-indol-3-yl)-N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylacetamide (CAS: 2320503-85-1)

The compound 2-(1H-indol-3-yl)-N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylacetamide (CAS: 2320503-85-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. The indole and dihydropyrimidinone moieties in its structure are known to interact with various biological targets, including kinases and G-protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2320503-85-1 exhibits potent inhibitory activity against specific isoforms of protein kinase C (PKC), which are implicated in tumor progression and metastasis.

In terms of synthetic approaches, novel methodologies have been developed to improve the yield and purity of 2-(1H-indol-3-yl)-N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylacetamide. A recent publication in Organic Process Research & Development described a scalable, one-pot synthesis route that reduces the number of purification steps while maintaining high enantiomeric purity. This advancement is particularly relevant for potential large-scale production should the compound progress to clinical trials.

Pharmacokinetic studies of 2320503-85-1 have revealed promising characteristics, including good oral bioavailability and reasonable metabolic stability. Research conducted at several academic institutions has shown that the compound maintains its structural integrity in physiological conditions while demonstrating favorable tissue distribution patterns. These properties make it an attractive candidate for further drug development efforts.

Current investigations are exploring the compound's potential in treating neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in cellular models of Parkinson's disease. The mechanism appears to involve modulation of oxidative stress pathways and mitochondrial function. However, these findings require validation in more complex animal models before any definitive conclusions can be drawn.

From a safety perspective, initial toxicology assessments indicate that 2320503-85-1 has an acceptable therapeutic index in rodent models, though comprehensive safety profiling remains to be completed. Researchers emphasize the need for further structure-activity relationship (SAR) studies to optimize both efficacy and safety profiles before considering human trials.

In conclusion, 2-(1H-indol-3-yl)-N-2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethylacetamide represents a promising chemical scaffold with multiple potential therapeutic applications. The growing body of research supports continued investigation into its mechanisms of action and therapeutic potential, particularly in oncology and neurodegenerative disorders. Future studies should focus on target validation, lead optimization, and preclinical development to fully realize its clinical potential.